4-(3-Bromopropoxy)-1,2-difluorobenzene

• Molecular Formula: C9H9BrF2O
• Molecular Weight: 251.07 g/mol
• IUPAC Name: 4-(3-bromopropoxy)-1,2-difluorobenzene
• InChI: InChI=1S/C9H9BrF2O/c10-4-1-5-13-7-2-3-8(11)9(12)6-7/h2-3,6H,1,4-5H2
• InChI Key: PWFZWIZFKGGHOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCCBr)F)F

Description

4-(3-Bromopropoxy)-1,2-difluorobenzene is a useful research compound. Its molecular formula is C9H9BrF2O and its molecular weight is 251.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Analogously to Example 91b, 2.00 g of 3,4-difluorophenol and 31.0 g of 1,3-dibromopropane are reacted. The title compound is obtained as a colourless oil. Rf=0.66 (1:6 EtOAc-heptane); Rt=5.01.

Synthesis routes and methods II

Procedure details

A mixture of 3,4-difluorophenol (2.60 g, 20.0 mmol), 1,3-dibromopropane (20.3 mL, 2001 mmol), and potassium carbonate (2.76 g, 20.0 mmol) in acetonitril (30 mL) was heated at 75° C. overnight. The reaction mixture was filtered and the filtrate was concentrated in vacuo. The crude product was purified by chromatography on silica gel. (Horizon™, flash system from Biotage™. Column: Flash 40+M, 40×150 mm. Eluent: 3% ethyl acetate in heptane. Concentration in vacuo afforded, 4.35 g of the title compound as a colourless oil with a purity of ca. 90%.